1-(3-Methoxymethoxy-phenyl)-2-methylamino-ethanol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1-[3-(methoxymethoxy)phenyl]-2-(methylamino)ethanol
• InChI: InChI=1S/C11H17NO3/c1-12-7-11(13)9-4-3-5-10(6-9)15-8-14-2/h3-6,11-13H,7-8H2,1-2H3
• InChI Key: QDPNUIOADQASBT-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1=CC(=CC=C1)OCOC)O

Description

1-(3-Methoxymethoxy-phenyl)-2-methylamino-ethanol is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methylamine hydrochloride (275 mg, 4.08 mmol) and diisopropylethylamine (601 mg, 4.66 mmol) were sequentially added to a solution of 2-(3-methoxymethoxy-phenyl)-oxirane (210 mg, 1.16 mmol) in anhydrous methanol (5 mL). The resulting mixture was maintained at ambient temperature for about 12 hours. Following standard extractive workup with ethyl acetate, the crude product was purified by flash column chromatography on silica gel (1×15 cm, dichloromethane/methanol/NH4OH=90/8/1 elution) to give the title product (49 mg, 20%). 1H NMR (300 MHz, CDCl3) δ 7.26-7.23 (m, 1H), 7.06 (s, 1H), 7.00 (d, 1H, J=7.5 Hz), 6.95 (d, 1H, J=6.9 Hz), 5.18 (s, 2H), 4.71 (d, 1H, J=5.7 Hz), 3.48 (s, 3H), 2.84-2.62 (m, 2H), 2.46 (s, 3H); LC-MS: m/z=212 (MH)+.